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Compound of Interest

Compound Name: Ferrous ammonium sulfate

Cat. No.: B155514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ferrous
ammonium sulfate (Mohr's salt), a compound of significant interest in various scientific and

industrial applications. This document presents quantitative solubility data, detailed

experimental protocols for solubility determination, and a visual representation of the

experimental workflow.

Quantitative Solubility Data
Ferrous ammonium sulfate, with the chemical formula (NH₄)₂Fe(SO₄)₂·6H₂O, is a double salt

of ferrous sulfate and ammonium sulfate.[1] Its solubility is a critical parameter in its application

as a laboratory reagent, in titrations, and in various manufacturing processes.[2][3] The

following table summarizes the available quantitative data on the solubility of ferrous
ammonium sulfate in water at various temperatures.
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Solvent Temperature (°C) Solubility ( g/100 mL)

Water 0 12.5

Water 10 17.2

Water 20 26.4

Water 20 26.9[4]

Water 25 36.0

Water 30 33.0

Water 40 46.0

Water 50 32.56 (at 526 kPa)[5]

Water 80 73.0[4]

Note: The solubility data is for the hexahydrate form of ferrous ammonium sulfate.

Solubility in Other Solvents
Aqueous Acidic Solutions
Ferrous ammonium sulfate is soluble in dilute sulfuric acid.[1] The presence of sulfuric acid is

often recommended when preparing aqueous solutions of Mohr's salt to prevent the hydrolysis

of the ferrous ions and to inhibit their oxidation to ferric ions (Fe³⁺).[3] While quantitative data

on the solubility in various concentrations of sulfuric acid and other acids like hydrochloric acid

or nitric acid is not readily available in the literature, it is understood that the salt dissolves in

these acidic media.

Organic Solvents
Ferrous ammonium sulfate is generally considered insoluble in most organic solvents. It is

explicitly stated to be insoluble in ethanol and acetone.[4][6] There is no readily available

quantitative solubility data for other common organic solvents such as methanol or glycerol.

Aqueous Salt Solutions
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The solubility of ferrous ammonium sulfate in aqueous solutions containing other salts can be

affected by the common ion effect. For instance, in a solution already containing sulfate or

ammonium ions, the solubility of ferrous ammonium sulfate is expected to decrease.

However, specific quantitative data on this effect is not widely published.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of

ferrous ammonium sulfate in a given solvent.

Principle
The solubility of a solid in a liquid at a specific temperature is determined by preparing a

saturated solution at that temperature and then quantifying the amount of the solid dissolved in

a known amount of the solvent. This can be achieved through various methods, including the

gravimetric analysis of the residue after solvent evaporation or by observing the crystallization

temperature of a solution with a known concentration.

Apparatus and Reagents
Apparatus:

Analytical balance (±0.001 g accuracy)

Constant temperature water bath or incubator

Beakers and Erlenmeyer flasks

Magnetic stirrer and stir bars

Thermometer or temperature probe

Volumetric flasks and pipettes

Filtration apparatus (e.g., Buchner funnel, filter paper)

Drying oven

Weighing dishes
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Reagents:

Ferrous ammonium sulfate hexahydrate (analytical grade)

Solvent of interest (e.g., deionized water, dilute sulfuric acid)

Procedure
Preparation of a Saturated Solution:

1. Add an excess amount of ferrous ammonium sulfate to a known volume of the solvent in

an Erlenmeyer flask. An excess is ensured when undissolved solid remains at the bottom

of the flask.

2. Place the flask in a constant temperature water bath set to the desired temperature.

3. Stir the mixture vigorously using a magnetic stirrer for a sufficient period to ensure

equilibrium is reached (e.g., 24-48 hours). The constant temperature must be maintained

throughout this period.

Sample Collection and Analysis:

1. Once equilibrium is reached, turn off the stirrer and allow the undissolved solid to settle.

2. Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a pre-heated or pre-cooled pipette to the experimental temperature to avoid premature

crystallization or dissolution.

3. Transfer the collected sample to a pre-weighed weighing dish.

4. Record the exact mass of the collected saturated solution.

Gravimetric Determination of Solute Mass:

1. Place the weighing dish containing the saturated solution in a drying oven set at a

temperature that will evaporate the solvent without decomposing the ferrous ammonium
sulfate (e.g., below 100°C).
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2. Dry the sample to a constant weight. This is achieved when consecutive weighings, after

further drying, show no significant change in mass.

3. Record the final mass of the dry ferrous ammonium sulfate.

Calculation of Solubility
The solubility can be calculated using the following formula:

Solubility ( g/100 g solvent) = [(mass of dry solute) / (mass of saturated solution - mass of dry

solute)] x 100

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle ferrous ammonium sulfate in a well-ventilated area to avoid inhalation of any dust.

Dispose of chemical waste according to institutional and local regulations.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of ferrous ammonium sulfate.
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Caption: Experimental workflow for determining the solubility of ferrous ammonium sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdhfinechemical.com [cdhfinechemical.com]

2. Page loading... [guidechem.com]

3. Ferrous Ammonium Sulfate: Applications and Preparation_Chemicalbook
[chemicalbook.com]

4. Ferrous ammonium sulfate | FeH8N2O8S2 | CID 24863 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. echemi.com [echemi.com]

6. Ferrous Ammonium Sulfate | Marine Chemicals,Tank Cleaning Chemicals,Water
Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]

To cite this document: BenchChem. [Solubility of Ferrous Ammonium Sulfate: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155514#solubility-of-ferrous-ammonium-sulfate-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

